

toxicity and hazard classification of risperidone intermediates

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 3-chlorobenzo[d]isoxazol-7-ol

CAS No.: 155645-24-2

Cat. No.: B116358

[Get Quote](#)

An In-Depth Technical Guide to the Toxicity and Hazard Classification of Risperidone Intermediates

Abstract: The synthesis of Active Pharmaceutical Ingredients (APIs) like risperidone is a multi-step process involving numerous chemical intermediates. While the toxicological profile of the final drug is well-documented, the intermediates, which can be present as impurities or handled in large quantities during manufacturing, possess their own unique hazard profiles. Ensuring worker safety, environmental protection, and final product purity necessitates a thorough understanding and systematic evaluation of these transient compounds. This guide provides drug development professionals, researchers, and scientists with a comprehensive framework for assessing the toxicity and classifying the hazards of risperidone intermediates. It integrates computational toxicology, modern in vitro testing strategies, and established regulatory principles to create a robust, self-validating system for risk management in pharmaceutical development and manufacturing.

Introduction: Beyond the Final API

Risperidone is a benzisoxazole-derived atypical antipsychotic widely used in the treatment of schizophrenia and bipolar disorder.[1][2] Its synthesis involves the sequential construction of its complex heterocyclic structure. The chemical entities formed and consumed during this process are known as intermediates.[3] Each intermediate is a distinct molecule with its own physicochemical properties and, consequently, its own toxicological and hazard profile.[4][5]

The control of impurities in the final API is a critical regulatory requirement.[6] However, a proactive approach to safety in drug development demands that we look further upstream. The hazards posed by intermediates can impact process chemists, manufacturing operators, and the environment. Therefore, a systematic assessment of their potential for toxicity (e.g., cytotoxicity, genotoxicity) and physical hazards (e.g., flammability, corrosivity) is not merely a compliance exercise but a cornerstone of responsible pharmaceutical development.[7][8]


This guide outlines a logical, multi-pillar strategy for characterizing these risks, from early-stage computational prediction to definitive hazard classification according to global standards.

Chapter 1: The Risperidone Synthesis Pathway and Key Intermediates

The industrial synthesis of risperidone can be accomplished through various routes, but a common strategy involves the coupling of a benzisoxazole moiety with a substituted piperidine side chain. A representative pathway, based on public patent literature, highlights the formation of key intermediates.[9]

A crucial step in this process is the formation of an oxime intermediate, which exists as a mixture of Z and E geometric isomers. It has been found that the Z-isomer is the one that preferentially cyclizes to form the desired benzisoxazole ring system.[9] Therefore, controlling this isomerization or separating the isomers can be a key process parameter.

The generalized pathway can be visualized as follows:



[Click to download full resolution via product page](#)

Figure 1: A representative synthetic pathway for risperidone highlighting key intermediates.

This pathway identifies three classes of compounds for evaluation:

- Starting Materials/Precursors: Such as piperidine derivatives, which can be highly hazardous.^{[10][11][12]}

- Isolated Intermediates: Such as the oxime and the core benzisoxazole structure, which must be characterized.[9]
- The Active Metabolite: 9-hydroxyrisperidone (paliperidone), which has a toxicological profile similar to the parent drug.[13][14]


Chapter 2: A Framework for Toxicity and Hazard Assessment

For novel or uncharacterized intermediates, a tiered, evidence-based approach is essential. This framework combines predictive methods with targeted laboratory assays to build a comprehensive safety profile efficiently.

Pillar 1: In Silico & Computational Assessment

Before a single gram of an intermediate is synthesized, its potential toxicity can be estimated using computational models.[15][16] This is a critical first step for early hazard identification, reducing reliance on animal testing and guiding subsequent experimental work.[17][18]

The workflow involves using Quantitative Structure-Activity Relationship (QSAR) models, which correlate a molecule's structure with its known toxicological properties.[19]



[Click to download full resolution via product page](#)

Figure 2: Workflow for in silico toxicity prediction of pharmaceutical intermediates.

Causality: This step is crucial for prioritizing resources. If a structural alert for genotoxicity is flagged, for example, this intermediate immediately becomes a high-priority candidate for in vitro testing.^[20] This predictive approach allows for the early redesign of synthetic routes to avoid potentially hazardous intermediates altogether.

Pillar 2: In Vitro Toxicity Testing

In vitro assays provide the first experimental data on an intermediate's biological activity, using cultured cells to assess cytotoxicity and genotoxicity.^{[21][22]} These methods are rapid, cost-effective, and align with the "3Rs" principles of reducing animal testing.^[23]

Key In Vitro Assays:

- **Cytotoxicity Assays:** These tests measure the concentration at which a compound is toxic to cells.[24] The MTT assay is a common colorimetric method that assesses cell metabolic activity as an indicator of viability.[25]
- **Genotoxicity Assays:** These are critical for identifying compounds that can damage genetic material (DNA), a potential precursor to cancer.[26][27] A standard battery of tests is often required by regulatory agencies.[28][29]
 - **Ames Test (Bacterial Reverse Mutation Assay):** Detects gene mutations.
 - **In Vitro Micronucleus or Chromosomal Aberration Assay:** Detects damage to chromosomes in mammalian cells.

Experimental Protocol: MTT Cytotoxicity Assay

This protocol provides a standardized method for assessing the cytotoxicity of an intermediate against a relevant cell line (e.g., HepG2, a human liver cell line).

Objective: To determine the IC₅₀ (the concentration of the intermediate that inhibits cell growth by 50%) value.

Methodology:

- **Cell Culture:** Culture HepG2 cells in appropriate media until they reach approximately 80% confluency.
- **Cell Seeding:** Trypsinize the cells and seed them into a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours to allow for cell attachment.
- **Compound Preparation:** Prepare a stock solution of the risperidone intermediate in a suitable solvent (e.g., DMSO). Create a series of dilutions (e.g., from 0.1 μ M to 100 μ M) in cell culture media.
- **Cell Treatment:** Remove the old media from the 96-well plate and add 100 μ L of the various concentrations of the intermediate to the wells. Include vehicle control (media with DMSO) and untreated control wells. Incubate for 24-48 hours.

- **MTT Addition:** Add 10 μL of MTT reagent (5 mg/mL) to each well and incubate for 3-4 hours at 37°C. Living cells with active mitochondria will reduce the yellow MTT to a purple formazan precipitate.
- **Solubilization:** Add 100 μL of solubilization solution (e.g., acidified isopropanol) to each well to dissolve the formazan crystals.
- **Data Acquisition:** Measure the absorbance of each well at 570 nm using a microplate reader.
- **Analysis:** Calculate the percentage of cell viability for each concentration relative to the control. Plot the results and determine the IC50 value using non-linear regression analysis.

Pillar 3: Physicochemical and Acute Systemic Toxicity Assessment

This pillar focuses on hazards relevant to occupational handling and exposure. Data may be obtained from literature on structural analogs or through targeted, guideline-compliant testing. The Organisation for Economic Co-operation and Development (OECD) provides internationally recognized test guidelines.[\[30\]](#)[\[31\]](#)





- **Acute Oral Toxicity (OECD TG 420):** Provides an LD50 value, which is fundamental for hazard classification under the Globally Harmonized System (GHS).[\[32\]](#)[\[33\]](#)
- **Skin Corrosion/Irritation (OECD TG 404):** Determines if the chemical causes irreversible or reversible skin damage.
- **Eye Corrosion/Irritation (OECD TG 405):** Assesses the potential for serious eye damage.

Chapter 3: Hazard Profile of Known Risperidone Precursors & Structural Analogues

While data on proprietary intermediates is scarce, we can establish a baseline by examining known starting materials and metabolites.

Case Study: Piperidine

Piperidine (CAS 110-89-4) is a common building block for the side chain of risperidone. It is a well-characterized hazardous substance.[34]

Hazard Class & Category	Hazard Statement	GHS Pictogram	Source
Flammable Liquids, Category 2	H225: Highly flammable liquid and vapour.		[11][12]
Acute Toxicity (Oral), Category 4	H302: Harmful if swallowed.		[11]
Acute Toxicity (Dermal), Category 3	H311: Toxic in contact with skin.		[10][11][12]
Acute Toxicity (Inhalation), Category 3	H331: Toxic if inhaled.		[10][11][12]
Skin Corrosion, Category 1B	H314: Causes severe skin burns and eye damage.	corrosive	[10][11]

Data Interpretation: The high acute toxicity and corrosivity of piperidine mandate strict engineering controls (e.g., closed systems, fume hoods) and personal protective equipment (PPE) during handling to prevent worker exposure.[10][35] Its flammability requires careful management of ignition sources.[12]

Oxime and Benzisoxazole Intermediates

For the specific oxime and benzisoxazole intermediates in the risperidone synthesis, no public toxicology data is available. In this scenario, the framework from Chapter 2 is applied:

- In Silico Screening: The structures would be analyzed for alerts. For example, certain oxime structures can be associated with skin sensitization.
- Genotoxicity Assessment: As these are process intermediates that could potentially carry over as impurities, they would fall under the scope of guidelines like ICH M7 for the

assessment and control of mutagenic impurities.[20][28] A bacterial reverse mutation (Ames) test would be a minimum requirement if in silico models indicate a concern.

9-Hydroxyrisperidone (Paliperidone)

9-Hydroxyrisperidone is the major active metabolite of risperidone and is also marketed as the API paliperidone.[14][36] Its toxicological profile is qualitatively very similar to that of risperidone.[13] Cases of hepatotoxicity have been reported for both compounds, suggesting that the core structure is responsible for this effect.[13][37][38] Similarly, cardiovascular effects like QT prolongation have been documented for both.[39] Therefore, from a hazard assessment perspective, it should be handled with the same precautions as the final API.

Chapter 4: Hazard Classification and Communication

The ultimate goal of toxicity assessment is to classify the intermediate according to a standardized system and communicate these hazards effectively. The UN's Globally Harmonized System of Classification and Labelling of Chemicals (GHS) is the international standard.[40][41][42]

The GHS uses the data generated in the assessment framework to assign specific hazard classes, categories, pictograms, and hazard statements.[43][44][45]

Figure 3: Decision logic for GHS classification based on hypothetical intermediate data.

This systematic classification ensures that anyone handling the intermediate, from a process chemist to a logistics operator, can immediately understand its hazards from the container label and the accompanying Safety Data Sheet (SDS).

Conclusion

The toxicological evaluation and hazard classification of risperidone intermediates are integral components of a modern, safety-first approach to pharmaceutical development. By moving beyond a singular focus on the final API, and instead applying a systematic, tiered assessment framework to all synthetic intermediates, companies can better protect their employees, ensure regulatory compliance, and mitigate risks throughout the product lifecycle. This process, which marries predictive in silico tools with targeted in vitro and physicochemical testing, provides the

robust, scientifically-grounded data necessary to handle these crucial chemical building blocks with the respect and caution they require.

References

- Guideline on the limits of genotoxic impurities. European Medicines Agency. [\[Link\]](#)
- The performance, reliability and potential application of in silico models for predicting the acute oral toxicity of pharmaceutical compounds. PubMed. [\[Link\]](#)
- In Vitro Cytotoxicity Assay: Advanced Research. Da-Ta Biotech. [\[Link\]](#)
- PIPERIDINE FOR SYNTHESIS. Loba Chemie. [\[Link\]](#)
- Piperidine - SAFETY DATA SHEET. Penta. [\[Link\]](#)
- PIPERIDINE For Synthesis. Alpha Chemika. [\[Link\]](#)
- International regulatory requirements for genotoxicity testing for pharmaceuticals used in human medicine, and their impurities and metabolites. ResearchGate. [\[Link\]](#)
- In Silico Toxicity Prediction. PozeSCAF. [\[Link\]](#)
- A Practical Analytical Risk Survey Program for Active Pharmaceutical Ingredient Synthesis that Enhances Analytical Control Strategies for Early and Mid-Stage Development. American Pharmaceutical Review. [\[Link\]](#)
- In Vitro Cytotoxicity Assays. LifeNet Health LifeSciences. [\[Link\]](#)
- Risperidone- and paliperidone-induced hepatotoxicity. Ovid. [\[Link\]](#)
- Handling Hazardous Reactions During Intermediate Synthesis. Tianming Pharmaceutical. [\[Link\]](#)
- In Vitro Cytotoxicity Assay. Alfa Cytology. [\[Link\]](#)
- In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Kosheeka. [\[Link\]](#)

- In silico Toxicology - A Tool for Early Safety Evaluation of Drug. JSciMed Central. [\[Link\]](#)
- Photocatalytic transformation of the antipsychotic drug risperidone in aqueous media on reduced graphene oxide—TiO₂ composites. IRIS-AperTO. [\[Link\]](#)
- Risk Management in API Production Ensuring Safety and Compliance. Medium. [\[Link\]](#)
- In Silico Prediction of Chemical Toxicity for Drug Design Using Machine Learning Methods and Structural Alerts. PMC. [\[Link\]](#)
- Piperidine. PubChem. [\[Link\]](#)
- In silico Toxicity Prediction using an Integrative Multimodel Approach. Simulations Plus. [\[Link\]](#)
- Risperidone toxicity. LITFL. [\[Link\]](#)
- Paliperidone overdose with delayed onset of toxicity. PubMed. [\[Link\]](#)
- Assessment of chemicals. OECD. [\[Link\]](#)
- OECD Guideline for the Testing of Chemicals 420. OECD. [\[Link\]](#)
- Hepatotoxicity to Risperidone. Psychiatrist.com. [\[Link\]](#)
- Two cases of life-threatening arrhythmia induced by risperidone: evaluation of risperidone and 9-hydroxy-risperidone concentrations. ResearchGate. [\[Link\]](#)
- OECD Guidelines for Testing of Chemicals. US EPA. [\[Link\]](#)
- Piperidine: Human health tier II assessment. NICNAS. [\[Link\]](#)
- In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. IJPRA. [\[Link\]](#)
- Intermediates For Active Pharmaceutical Ingredients (API) Current Trends And Innovations. ZM Silane. [\[Link\]](#)
- OECD Test Guidelines for Genetic Toxicology. ISS. [\[Link\]](#)
- Genotoxicity Testing (OECD/GLP): Which Assays Do You Need? Gentronix. [\[Link\]](#)

- GENOTOXICITY STUDIES(as per OECD). Slideshare. [\[Link\]](#)
- An Overdose of Risperidone. Journal of Analytical Toxicology. [\[Link\]](#)
- Clinical Practice Guidelines: Risperidone Poisoning. The Royal Children's Hospital Melbourne. [\[Link\]](#)
- The role of intermediates in the manufacturing of APIs. EFCG. [\[Link\]](#)
- GLOBALLY HARMONIZED SYSTEM OF CLASSIFICATION AND LABELLING OF CHEMICALS (GHS). UNECE. [\[Link\]](#)
- Chemical Hazard Classification (GHS). Division of Research Safety - University of Illinois. [\[Link\]](#)
- Globally Harmonized System of Classification and Labelling of Chemicals. Wikipedia. [\[Link\]](#)
- Hazard classifications. Food and Agriculture Organization of the United Nations. [\[Link\]](#)
- OECD and EU test guidelines. ECHA. [\[Link\]](#)
- Globally Harmonised System of Classification and Labelling of Chemicals (GHS) Singapore. Ministry of Manpower Singapore. [\[Link\]](#)
- Review on Risperidone and its related Impurities. Veeprho. [\[Link\]](#)
- Risperidone. LiverTox - NCBI Bookshelf. [\[Link\]](#)
- Submission to NIOSH Docket on Hazardous Drug Listing: Risperidone. CDC. [\[Link\]](#)
- The Globally Harmonized System of Classification and Labelling of Chemicals (GHS). International Labour Organization. [\[Link\]](#)
- HIGHLIGHTS OF PRESCRIBING INFORMATION. FDA. [\[Link\]](#)
- Process for making risperidone and intermediates therefor.
- Risperidone. MedlinePlus. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. litfl.com](https://litfl.com) [litfl.com]
- [2. Risperidone: MedlinePlus Drug Information](https://medlineplus.gov) [medlineplus.gov]
- [3. efcg.cefic.org](https://efcg.cefic.org) [efcg.cefic.org]
- [4. tianmingpharm.com](https://tianmingpharm.com) [tianmingpharm.com]
- [5. zmsilane.com](https://zmsilane.com) [zmsilane.com]
- [6. veeprho.com](https://veeprho.com) [veeprho.com]
- [7. americanpharmaceuticalreview.com](https://americanpharmaceuticalreview.com) [americanpharmaceuticalreview.com]
- [8. arborpharmchem.com](https://arborpharmchem.com) [arborpharmchem.com]
- [9. CN1720228A - Process for making risperidone and intermediates therefor - Google Patents](https://patents.google.com) [patents.google.com]
- [10. lobachemie.com](https://lobachemie.com) [lobachemie.com]
- [11. pentachemicals.eu](https://pentachemicals.eu) [pentachemicals.eu]
- [12. alphachemika.co](https://alphachemika.co) [alphachemika.co]
- [13. ovid.com](https://ovid.com) [ovid.com]
- [14. Paliperidone overdose with delayed onset of toxicity - PubMed](https://pubmed.ncbi.nlm.nih.gov) [pubmed.ncbi.nlm.nih.gov]
- [15. pozescaf.com](https://pozescaf.com) [pozescaf.com]
- [16. jscimedcentral.com](https://jscimedcentral.com) [jscimedcentral.com]
- [17. The performance, reliability and potential application of in silico models for predicting the acute oral toxicity of pharmaceutical compounds - PubMed](https://pubmed.ncbi.nlm.nih.gov) [pubmed.ncbi.nlm.nih.gov]
- [18. In silico Toxicity Prediction using an Integrative Multimodel Approach - Simulations Plus](https://simulations-plus.com) [simulations-plus.com]
- [19. In Silico Prediction of Chemical Toxicity for Drug Design Using Machine Learning Methods and Structural Alerts - PMC](https://pmc.ncbi.nlm.nih.gov) [pmc.ncbi.nlm.nih.gov]

- [20. academy.gmp-compliance.org](https://academy.gmp-compliance.org) [academy.gmp-compliance.org]
- [21. In Vitro Cytotoxicity Assay: Advanced Research | Da-Ta Biotech](https://databiotech.co.il) [databiotech.co.il]
- [22. In Vitro Cytotoxicity Assays](https://lnhlifesciences.org) [lnhlifesciences.org]
- [23. kosheeka.com](https://kosheeka.com) [kosheeka.com]
- [24. In Vitro Cytotoxicity Testing for Cancer Drug Development - Alfa Cytology](https://alfacytology.com) [alfacytology.com]
- [25. ijprajournal.com](https://ijprajournal.com) [ijprajournal.com]
- [26. OECD Test Guidelines for Genetic Toxicology - ISS](https://iss.it) [iss.it]
- [27. GENOTOXICITY STUDIES\(as per OECD\) | PPTX](https://slideshare.net) [slideshare.net]
- [28. researchgate.net](https://researchgate.net) [researchgate.net]
- [29. One moment, please...](https://gentronix.co.uk) [gentronix.co.uk]
- [30. oecd.org](https://oecd.org) [oecd.org]
- [31. OECD and EU test guidelines - ECHA](https://echa.europa.eu) [echa.europa.eu]
- [32. ntp.niehs.nih.gov](https://ntp.niehs.nih.gov) [ntp.niehs.nih.gov]
- [33. epa.gov](https://epa.gov) [epa.gov]
- [34. Piperidine | C5H11N | CID 8082 - PubChem](https://pubchem.ncbi.nlm.nih.gov) [pubchem.ncbi.nlm.nih.gov]
- [35. industrialchemicals.gov.au](https://industrialchemicals.gov.au) [industrialchemicals.gov.au]
- [36. academic.oup.com](https://academic.oup.com) [academic.oup.com]
- [37. psychiatrist.com](https://psychiatrist.com) [psychiatrist.com]
- [38. Risperidone - LiverTox - NCBI Bookshelf](https://ncbi.nlm.nih.gov) [ncbi.nlm.nih.gov]
- [39. researchgate.net](https://researchgate.net) [researchgate.net]
- [40. unece.org](https://unece.org) [unece.org]
- [41. Globally Harmonized System of Classification and Labelling of Chemicals - Wikipedia](https://en.wikipedia.org) [en.wikipedia.org]
- [42. ilo.org](https://ilo.org) [ilo.org]
- [43. Chemical Hazard Classification \(GHS\) | Division of Research Safety | Illinois](https://drs.illinois.edu) [drs.illinois.edu]
- [44. Hazard classifications | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations](https://fao.org) [fao.org]
- [45. tal.sg](https://tal.sg) [tal.sg]

- To cite this document: BenchChem. [toxicity and hazard classification of risperidone intermediates]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b116358/docs#toxicity-and-hazard-classification-of-risperidone-intermediates>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)